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Compound of Interest

Compound Name: 7-Methoxy-2-tetralone

Cat. No.: B1200426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
7-Methoxy-2-tetralone, with the CAS number 4133-34-0, is a chemical compound that

belongs to the tetralone family. Its structure consists of a tetralone backbone with a methoxy

group substituted at the seventh position. This compound serves as a valuable intermediate in

the synthesis of various organic molecules and has been a subject of interest in medicinal

chemistry.[1] Research has indicated its potential in the development of novel therapeutic

agents, attributed to its biological activities which are reported to include antimicrobial,

antioxidant, and anti-inflammatory properties. Furthermore, studies have suggested its

potential as an anticancer agent.[2] This guide provides a comprehensive overview of the core

physical properties of 7-Methoxy-2-tetralone, along with detailed experimental protocols for

their determination and a visualization of its synthesis workflow.

Core Physical Properties
The physical characteristics of 7-Methoxy-2-tetralone are crucial for its handling, storage, and

application in synthetic chemistry and drug design. The following table summarizes its key

physical properties.
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Physical Property Value Reference

Molecular Formula C₁₁H₁₂O₂ [2][3]

Molecular Weight 176.21 g/mol [2][3][4]

Appearance

Clear yellow to orange liquid

after melting; also described as

a solid.

Melting Point 23-24 °C [5][6]

Boiling Point 124-126 °C at 1.5 mmHg [3][5][7]

Density 1.13 g/mL at 25 °C [3][5][7]

Refractive Index n20/D 1.566 [3][5][7]

Solubility

Soluble in organic solvents

such as ethanol and acetone;

sparingly soluble in water.

Water solubility has been

reported as 1.151 g/L.

[6]

Storage Temperature 2-8°C [3][5][6]

Experimental Protocols
Accurate determination of physical properties is fundamental for the characterization and

quality control of chemical compounds. The following are detailed methodologies for the key

experiments cited.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure substance, the melting point is a sharp, well-defined temperature. Impurities tend to

lower and broaden the melting point range.

Methodology: Capillary Method
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Sample Preparation: A small amount of finely powdered, dry 7-Methoxy-2-tetralone is

packed into a capillary tube, sealed at one end, to a height of 2-3 mm.

Apparatus Setup: The capillary tube is attached to a thermometer with the sample aligned

with the thermometer bulb. This assembly is then placed in a heating bath (e.g., a Thiele

tube filled with mineral oil or a calibrated digital melting point apparatus).

Heating: The heating bath is heated gradually, with the temperature rise controlled to

approximately 1-2°C per minute as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (T₁) and the

temperature at which the entire sample becomes a clear liquid (T₂) are recorded.

Reporting: The melting point is reported as the range T₁ - T₂.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the pressure

surrounding the liquid and the liquid changes into a vapor.

Methodology: Distillation Method

Apparatus Setup: A small quantity of 7-Methoxy-2-tetralone is placed in a distillation flask

with a few boiling chips. The flask is fitted with a condenser, a thermometer, and a collection

vessel. The thermometer bulb should be positioned just below the side arm of the distillation

flask to accurately measure the temperature of the vapor.

Heating: The distillation flask is heated gently.

Observation: As the liquid boils, the vapor rises and enters the condenser. The temperature

is recorded when it stabilizes, which corresponds to the boiling point of the substance at the

given atmospheric pressure.

Pressure Correction: Since the boiling point is pressure-dependent, the atmospheric

pressure at the time of the experiment should be recorded. The boiling point is often reported

at a specific pressure (e.g., 1.5 mmHg for 7-Methoxy-2-tetralone).
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Determination of Density
Density is the mass of a substance per unit volume. For a liquid, it is commonly determined

using a pycnometer or a hydrometer.

Methodology: Pycnometer Method

Measurement of Pycnometer Mass: A clean, dry pycnometer of a known volume is weighed

accurately (m₁).

Filling with Sample: The pycnometer is filled with 7-Methoxy-2-tetralone, ensuring no air

bubbles are trapped. The filled pycnometer is then weighed (m₂).

Temperature Control: The measurement should be carried out at a constant, recorded

temperature (e.g., 25°C), as density is temperature-dependent.

Calculation: The density (ρ) is calculated using the formula: ρ = (m₂ - m₁) / V where V is the

volume of the pycnometer.

Determination of Solubility
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: Qualitative and Semi-Quantitative Determination

Solvent Selection: A range of solvents, including water and common organic solvents (e.g.,

ethanol, acetone), are used.

Procedure: A small, measured amount of 7-Methoxy-2-tetralone (e.g., 10 mg) is added to a

test tube containing a specific volume of the solvent (e.g., 1 mL).

Observation: The mixture is agitated, and the solubility is observed. Observations can be

categorized as:

Soluble: The substance completely dissolves, forming a clear solution.

Sparingly Soluble: Only a small portion of the substance dissolves.
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Insoluble: The substance does not dissolve.

Quantitative Determination: For a more precise measurement, a saturated solution is

prepared at a specific temperature. A known volume of the saturated solution is then taken,

the solvent is evaporated, and the mass of the remaining solute is measured to calculate the

solubility in terms of g/L or mol/L.

Mandatory Visualizations
Synthesis Workflow of 7-Methoxy-2-tetralone
The following diagram illustrates a synthetic pathway for 7-Methoxy-2-tetralone starting from

2,7-dimethoxy-1,4-dihydronaphthalene.

2,7-dimethoxy-1,4-dihydronaphthalene
in Acetone

Add 5% aqueous HCl
Stir for 15 min at 25-30°C

Reaction Add Water and Dichloromethane
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Purification 7-Methoxy-2-tetralone

Click to download full resolution via product page

Caption: Synthesis of 7-Methoxy-2-tetralone from 2,7-dimethoxy-1,4-dihydronaphthalene.[8]

Logical Relationship of Physical Property Determination
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a compound like 7-Methoxy-2-tetralone.
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Caption: Workflow for the experimental characterization of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1200426#physical-properties-of-7-methoxy-2-
tetralone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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